5-bromo-2-chloro-N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
• InChI: InChI=1S/C20H18BrClN2O2/c1-11-3-4-12(2)18-15(11)9-13(19(25)24-18)7-8-23-20(26)16-10-14(21)5-6-17(16)22/h3-6,9-10H,7-8H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: BHBVEVSNKKOUMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C(=O)NC2=C(C=C1)C)CCNC(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C20H18BrClN2O2
• Molecular Weight: 433.7 g/mol

Description

5-bromo-2-chloro-N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]benzamide is a chemical compound that belongs to the class of quinoline derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology.

Scientific Research Applications

Synthesis and Characterization

A significant area of research involving this class of compounds is their synthesis and structural characterization. Studies have shown the development of novel synthetic routes and methodologies to create derivatives with potential biological activities. For example, the synthesis and characterization of N-allyl-4-piperidyl benzamide derivatives have been reported, highlighting the chemical synthesis process and structural analysis through NMR and MS techniques (Cheng De-ju, 2014). Similarly, the creation of 4-alkyl/aryl-5,6-dihydro-2H-pyrano[3,2-c]quinoline-2,5-diones and their molecular rearrangement studies showcase advanced synthetic strategies and structural elucidation (A. Klásek et al., 2003).

Antimicrobial and Pharmacological Activities

Another critical research application involves evaluating these compounds' antimicrobial and pharmacological properties. For instance, certain derivatives have been screened for their antimicrobial activity against pathogenic bacteria, showing promising results at various concentrations (M. Idrees et al., 2020). Furthermore, the synthesis of new azetidinonyl/thiazolidinonyl quinazolinone derivatives as antiparkinsonian agents highlights the therapeutic potential of these compounds in treating neurodegenerative diseases (Sunil Kumar et al., 2012).

Molecular and Structural Analysis

Research also delves into the molecular and structural analysis of these compounds, including X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations. Such studies provide in-depth insights into the intermolecular interactions, crystal packing, and energetic frameworks that underpin the stability and reactivity of these molecules (A. Saeed et al., 2020).